Cas no 2228251-62-3 (1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol
• CAS No: 2228251-62-3
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 6259271
• PubChem ID: 165846689
• Update Time: 2025-10-13

1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol
• EN300-1785295
• 2228251-62-3

• Inchi： 1S/C9H10F2O2/c1-5-2-3-6(10)8(9(5)11)7(13)4-12/h2-3,7,12-13H,4H2,1H3
• InChI Key： VCNQGDGEQQPMTJ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(CO)O)F

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol

Professional Introduction to Compound with CAS No. 2228251-62-3 and Product Name: 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol

1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 2228251-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of diarylethanes, a structural motif that has been extensively explored for its potential biological activities. The presence of fluoro and methyl substituents in its aromatic ring system imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol consists of a central ethane diol backbone connected to a phenyl ring substituted with fluoro and methyl groups. This specific arrangement of functional groups enhances the compound's solubility in both polar and non-polar solvents, facilitating its use in various biochemical assays and synthetic pathways. The fluoro atoms, in particular, are known for their ability to modulate metabolic stability and binding affinity, which are critical factors in the design of bioactive molecules.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from diarylethane scaffolds. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, anticancer, and antimicrobial therapies. The methyl group in 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol contributes to the steric hindrance around the reactive sites, which can be leveraged to optimize binding interactions with biological targets. This feature makes the compound particularly interesting for designing selective inhibitors or agonists.

One of the most compelling aspects of 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol is its potential as a building block for more complex pharmacophores. Researchers have utilized similar diarylethane derivatives to develop molecules with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that fluoro-substituted diarylethanes exhibit improved metabolic stability compared to their non-fluorinated counterparts. This property is crucial for extending the half-life of drugs in vivo and reducing the frequency of dosing.

The diol functionality in the compound's name highlights its capability to participate in hydrogen bonding interactions, which are essential for stabilizing enzyme-substrate complexes and receptor-ligand binding. This characteristic is particularly relevant in drug design, where optimal binding affinity often relies on precise intermolecular interactions. The presence of two hydroxyl groups also allows for further derivatization via esterification or etherification reactions, expanding the synthetic possibilities for generating analogs with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol. Machine learning models trained on large datasets of bioactive molecules can predict potential binding affinities and pharmacological effects with remarkable accuracy. These predictions guide experimental efforts by prioritizing compounds that are most likely to exhibit desired biological activities. Such computational approaches have significantly accelerated the drug discovery process in recent years.

In vitro studies have begun to uncover the mechanistic insights into how 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol interacts with biological targets. Initial research suggests that this compound may inhibit specific enzymes or receptors involved in inflammatory pathways by competing with endogenous substrates. The fluoro substituents are thought to enhance binding by increasing lipophilicity while maintaining water solubility through the diol groups. These findings align with broader trends in medicinal chemistry where fluorine atoms are strategically incorporated to improve drug-like properties.

The synthesis of 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol presents unique challenges due to its complex structural features. Traditional synthetic routes often require multi-step sequences involving cross-coupling reactions such as Suzuki or Heck couplings to construct the diarylethane core. Recent innovations in catalytic systems have improved the efficiency and selectivity of these reactions, making it feasible to produce larger quantities of the compound for research purposes. Advances in flow chemistry have also enabled continuous production processes that enhance scalability.

Future directions for research on 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol include exploring its potential as an intermediate for more complex drug candidates. By modifying either the aromatic ring substituents or the diol functionality through directed biosynthesis or chemical transformations, researchers can generate libraries of derivatives with diverse biological profiles. Such libraries are invaluable tools for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The integration of genomics and proteomics data has provided new opportunities for rationally designing drugs based on compounds like 1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol. By correlating genetic markers with disease phenotypes or identifying key protein targets through structural biology techniques like cryo-electron microscopy (cryo-EM), researchers can prioritize modifications that enhance therapeutic efficacy while minimizing off-target effects. This holistic approach ensures that drug development efforts are both innovative and clinically relevant.

In conclusion,1-(2,6-difluoro-3-methylphenyl)ethane-1,2-diol (CAS No. 2228251-62-3) represents a promising lead compound with significant potential in pharmaceutical applications. Its unique structural features—comprising fluoro and methyl substituents along with a central diol—make it an attractive candidate for further exploration as a scaffold for drug discovery programs targeting various diseases including cancer and inflammation-related disorders. Continued research into this compound will likely yield valuable insights into its mechanism(s) of action as well as novel therapeutic strategies based on its chemical framework.